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Compound of Interest

Compound Name: Pyridine-2,6-diethanol

Cat. No.: B085852 Get Quote

An In-depth Technical Guide on the Core Chemical Structure and Properties of Pyridine-2,6-
diethanol for Researchers, Scientists, and Drug Development Professionals.

Introduction
Pyridine-2,6-diethanol, with the CAS number 1077-36-7, is a disubstituted pyridine derivative.

[1][2] Its structure, featuring a central pyridine ring with two ethanol substituents at the 2 and 6

positions, makes it a subject of interest in coordination chemistry and as a potential building

block in the synthesis of more complex molecules. This technical guide provides a summary of

the available chemical and physical properties of pyridine-2,6-diethanol. It is important to

distinguish this compound from the closely related and more extensively documented pyridine-

2,6-dimethanol (CAS 1195-59-1). This guide will focus exclusively on the available data for

pyridine-2,6-diethanol.

Chemical Structure and Properties
The chemical structure of pyridine-2,6-diethanol consists of a pyridine ring with ethanol

groups attached to the carbon atoms at the 2 and 6 positions. The IUPAC name for this

compound is 2-[6-(2-hydroxyethyl)pyridin-2-yl]ethanol.[1][2]

Table 1: Chemical Identifiers and Computed Properties of Pyridine-2,6-diethanol[1][2]
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Property Value

Molecular Formula C₉H₁₃NO₂

Molecular Weight 167.20 g/mol

CAS Number 1077-36-7

IUPAC Name 2-[6-(2-hydroxyethyl)pyridin-2-yl]ethanol

Canonical SMILES C1=CC(=NC(=C1)CCO)CCO

InChI Key VSZWBJJFJGROCO-UHFFFAOYSA-N

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor Count 3

Rotatable Bond Count 4

Topological Polar Surface Area 53.4 Å²

Table 2: Physical Properties of Pyridine-2,6-diethanol[1]

Property Value

Boiling Point 307°C at 760 mmHg

Density 1.166 g/cm³

Flash Point 139.5°C

Note: Detailed experimental data on properties such as melting point and solubility for

pyridine-2,6-diethanol are not readily available in the cited literature. The closely related

compound, pyridine-2,6-dimethanol, is a white to off-white crystalline solid with a melting point

of 112-115°C and is soluble in water.[3][4][5][6][7]

Spectral Data
Comprehensive experimental spectral data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for

pyridine-2,6-diethanol is not available in the reviewed scientific literature. For the related

compound, pyridine-2,6-dimethanol, the ¹H NMR spectrum in CDCl₃ shows signals at δ 7.70 (t,
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J=7.6 Hz, 1H), 7.20 (d, J=7.7 Hz, 2H), and 4.78 (s, 4H).[6] The FT-IR spectrum of pyridine-2,6-

dimethanol shows a characteristic O-H band around 3360 cm⁻¹.[8]

Experimental Protocols
Detailed and verified experimental protocols for the synthesis of pyridine-2,6-diethanol are not

described in the available scientific literature. General synthetic strategies for disubstituted

pyridines could potentially be adapted for its synthesis.

Applications in Drug Development and Research
The pyridine moiety is a common scaffold in many pharmaceutical compounds due to its ability

to form hydrogen bonds and its bioisosteric relationship with other functional groups.[9][10]

Pyridine derivatives have shown a wide range of biological activities, including antimicrobial

and anticancer properties.[11][12][13] However, specific studies on the biological activity,

medicinal applications, or involvement in signaling pathways of pyridine-2,6-diethanol have

not been found in the reviewed literature.

The ethanol side chains of pyridine-2,6-diethanol offer potential sites for further

functionalization, suggesting its utility as a precursor for more complex molecules in drug

discovery and materials science.

Coordination Chemistry
The nitrogen atom of the pyridine ring and the oxygen atoms of the two hydroxyl groups in

pyridine-2,6-diethanol provide potential coordination sites, suggesting its role as a tridentate

ligand in coordination chemistry. While the coordination chemistry of the related pyridine-2,6-

dimethanol is well-documented, forming complexes with various metal ions,[14] specific studies

on the coordination complexes of pyridine-2,6-diethanol are not readily available.

Conclusion
Pyridine-2,6-diethanol is a disubstituted pyridine with potential applications in chemical

synthesis and coordination chemistry. However, there is a significant lack of comprehensive

experimental data regarding its physical properties, spectral characteristics, and synthesis.

Furthermore, its biological activity and potential applications in drug development remain
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unexplored. Further research is required to fully characterize this compound and to investigate

its potential uses.

Mandatory Visualization
Due to the lack of available information on signaling pathways, detailed experimental

workflows, or established logical relationships for pyridine-2,6-diethanol in the scientific

literature, a meaningful diagram using Graphviz (DOT language) that meets the specified

requirements cannot be generated at this time. The creation of a diagram would require data

that is not present in the search results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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